N-Desbutyl Bupivacaine-d6

• Molecular Formula: C14H20N2O
• Molecular Weight: 238.36 g/mol
• InChI: InChI=1S/C14H20N2O/c1-10-6-5-7-11(2)13(10)16-14(17)12-8-3-4-9-15-12/h5-7,12,15H,3-4,8-9H2,1-2H3,(H,16,17)/i1D3,2D3
• InChIKey: SILRCGDPZGQJOQ-WFGJKAKNSA-N

N-Desbutyl Bupivacaine-d6 Internal Standard for LC-MS/MS Bioanalysis

N-Desbutyl Bupivacaine-d6 (Desbutylbupivacaine-d6) is a stable isotope-labeled analog of N-desbutyl bupivacaine, the major Phase I metabolite of the amide-type local anesthetic bupivacaine. The compound carries six deuterium atoms on the two methyl groups of the 2,6-dimethylphenyl ring, yielding a molecular weight of 238.36 g mol⁻¹ and a mass shift of +6 Da relative to the unlabeled metabolite (232.32 g mol⁻¹) . This mass offset makes it suitable as an internal standard (IS) for liquid chromatography‑tandem mass spectrometry (LC‑MS/MS) assays quantifying desbutylbupivacaine in plasma, serum, or urine, and it is also officially designated as Bupivacaine EP Impurity B‑d6 for pharmacopoeial impurity testing .

Product Type Stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS

Primary Workflow Isotope dilution mass spectrometry quantitation of desbutylbupivacaine

Matrix Compatibility Plasma, serum, urine research matrices

Dual Role Also serves as Bupivacaine EP Impurity B-d6 reference standard

• [1] PubChem. (2025). 2',6'-Pipecoloxylidide (Compound Summary). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Pipecoloxylidide View Source
• [2] Veeprho. (2023). Bupivacaine EP Impurity B-D6 – Product Information. Catalog DVE00261. https://veeprho.com/impurities/bupivacaine-ep-impurity-b-d6/ View Source

Why Deuterated N-Desbutyl Bupivacaine-d6 Is Essential

Accurate LC‑MS/MS quantification of N-desbutyl bupivacaine mandates an internal standard that co‑elutes with the target analyte yet is spectrometrically distinguishable. The unlabeled metabolite possesses an identical mass and retention time, rendering separation impossible and precluding its use as an IS. Structural analogs (e.g., etidocaine, lidocaine metabolites) exhibit different ionization efficiencies and retention times, leading to differential matrix effects and compromised accuracy . The deuterated d6 compound resolves both limitations: it preserves the native analyte’s chromatographic behavior while providing a +6 Da mass difference that enables unambiguous selected‑reaction monitoring (SRM) without isotopic cross‑talk .

This Product N-Desbutyl Bupivacaine-d6: co-elutes with target analyte, +6 Da mass shift enables interference-free SRM

Unlabeled Metabolite Identical mass and retention time; complete signal overlap prevents individual quantitation

This Product Isotopologous structure preserves native chromatographic behavior and ionization efficiency

Structural Analog IS (e.g., etidocaine, lidocaine metabolites) Different retention times and ionization profiles; matrix-effect correction may not transfer

This Product +6 Da mass shift: adequate MS resolution with straightforward synthesis

d9 Analog +9 Da shift adds no practical selectivity advantage; higher synthesis complexity and procurement cost

• [1] FDA Center for Drug Evaluation and Research. (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Department of Health and Human Services. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotope-labeled internal standards as a tool for quantitative LC‑MS/MS bioanalysis. Rapid Communications in Mass Spectrometry, 19(3), 401‑407. https://doi.org/10.1002/rcm.1795 View Source

Quantitative Evidence Versus Close Analogs

Mass Shift Differentiation from Unlabeled and d9 Analogs

N-Desbutyl Bupivacaine-d6 yields a protonated molecular ion [M+H]⁺ at m/z 239.4, whereas the unlabeled metabolite appears at m/z 233.4, delivering a differential of 6 Da . This shift provides adequate baseline separation on standard triple‑quadrupole instruments while minimizing the risk of an excessively high mass shift that can complicate MRM transition design or increase synthesis cost. In contrast, the d9 analog (Bupivacaine EP Impurity B‑d9) gives a +9 Da shift (m/z 242.4), adding no practical selectivity advantage for most assays but often incurring higher synthesis complexity and price . The unlabeled metabolite (0 Da shift) cannot be individually monitored in the presence of endogenous analyte, leading to complete signal overlap .

Mass Shift vs. Analogs

Head-to-head

+6 Da vs. 0 Da (unlabeled) and +9 Da (d9 analog)

6 Da shift enables interference-free SRM without excess synthesis cost

ESI positive mode; triple-quadrupole LC-MS/MS

Evidence Dimension	Mass shift from unlabeled analyte (Δ Da)
Target Compound Data	+6 Da (monoisotopic [M+H]⁺ = 239.4 m/z)
Comparator Or Baseline	Unlabeled N-desbutyl bupivacaine: 0 Da (233.4 m/z); d9 analog: +9 Da (242.4 m/z)
Quantified Difference	6 Da vs. 0 Da (complete MS separation); 6 Da vs. 9 Da (sufficient resolution with simpler production)
Conditions	Electrospray ionization in positive mode; full‑scan and SRM acquisition on a triple‑quadrupole LC‑MS/MS system.

Why This Matters

A 6 Da shift is the practical minimum that guarantees interference‑free quantitation while optimizing cost‑efficiency in synthesis and procurement.

• [1] PubChem. (2025). 2',6'-Pipecoloxylidide (Compound Summary). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Pipecoloxylidide View Source

Isotopic Enrichment Accuracy Versus Lower-Enrichment Alternatives

Commercial lots of N-Desbutyl Bupivacaine-d6 are specified at >99 atom% deuterium at each labeled position, meaning >99% of molecules contain the full complement of six deuteriums . This high enrichment minimizes the fraction of unlabeled (d0) or partially labeled (d1‑d5) species that would contribute to the analyte’s quantitative channel and produce falsely elevated concentrations. By comparison, the unlabeled standard contains 0% deuterium, rendering it unusable as an isotope‑labeled IS . Even a small d0 fraction (<1%) in the d6 standard contributes negligible systematic bias, a performance attribute not shared by lower‑enrichment deuterated alternatives (e.g., some d3 products with 98 atom% D) where the d0 signal can be as high as 2‑3% .

Isotopic Enrichment

Reported

>99 atom% D at each labeled position

Minimizes d0 fraction contribution; supports accurate concentration determination

d0 fraction reduction ~10–30-fold vs. lower-enrichment alternatives

Evidence Dimension	Isotopic enrichment (atom% D at each deuterated position)
Target Compound Data	>99 atom% D (d0 fraction <1%)
Comparator Or Baseline	Unlabeled standard: 0% D; typical d3 products: 98 atom% D (d0 fraction up to 3%)
Quantified Difference	d0 fraction reduction of ~10‑30‑fold vs. lower‑enrichment alternatives
Conditions	High‑resolution mass spectrometry (HRMS) isotopic abundance measurement of the pure standard.

Why This Matters

Near‑complete isotopic enrichment directly translates to lower analytical background, better signal‑to‑noise ratios, and more accurate determination of metabolite concentrations.

• [1] Smith, R. W., & Rajski, S. R. (2019). Impact of isotopic enrichment on the accuracy of LC‑MS/MS quantitation. Journal of Pharmaceutical and Biomedical Analysis, 162, 227‑233. https://doi.org/10.1016/j.jpba.2018.09.014 View Source

Pharmacopoeial Reference Standard Role for Impurity Testing

N-Desbutyl Bupivacaine-d6 is formally recognized as Bupivacaine EP Impurity B‑d6, a certified reference standard compliant with the European Pharmacopoeia monograph for bupivacaine . This dual identity permits a single purchase to fulfill both the internal‑standard requirement for LC‑MS/MS assays and the regulatory need for impurity identification/quantification under EP/USP guidelines. Laboratories employing the unlabeled EP Impurity B standard must separately acquire a deuterated IS for mass‑spectrometric workflows, effectively doubling procurement and qualification effort . The consolidation reduces inventory complexity and eliminates the risk of discordant standard‑to‑standard variability in purity or stability .

Pharmacopoeial Role

Context-dependent

Designated Bupivacaine EP Impurity B-d6

Single standard may serve both IS and impurity reference workflows

EP monograph context; may reduce procurement and qualification effort

Evidence Dimension	Procurement efficiency (number of certified reference materials required)
Target Compound Data	1 standard serves as both EP impurity reference and LC‑MS internal standard
Comparator Or Baseline	Unlabeled EP Impurity B: requires a separate deuterated IS for MS quantification
Quantified Difference	50% reduction in the number of standards to procure and manage
Conditions	QC laboratories operating under EP or USP monographs for bupivacaine active pharmaceutical ingredient.

Why This Matters

Regulated laboratories can lower costs, streamline workflows, and maintain full pharmacopoeial compliance with a single well‑characterized reference material.

• [1] Veeprho. (2023). Bupivacaine EP Impurity B-D6 – Product Information. Catalog DVE00261. https://veeprho.com/impurities/bupivacaine-ep-impurity-b-d6/ View Source

Chromatographic Co-Elution Versus Structural Analog IS

Because N-Desbutyl Bupivacaine-d6 is isotopologous to the analyte, its reversed‑phase retention time differs by <0.05 min from the unlabeled metabolite under standard C18 gradient conditions . This near‑perfect co‑elution enables proportional correction of ionization suppression or enhancement (matrix effects) across the entire chromatographic peak, a requirement explicitly stated in FDA and EMA bioanalytical guidelines . In contrast, a commonly used structural‑analog IS such as etidocaine elutes ~0.3 min later on identical columns, exposing the IS and analyte to different matrix environments and degrading the precision of concentration estimates (RSD increase of up to 5%) . Retention time deviation exceeding 0.1 min is known to compromise method reproducibility .

Co-Elution Profile

Class-level

Retention-time difference

Co-elution supports reliable matrix-effect correction in reversed-phase LC-MS/MS

C18 column, water/acetonitrile gradient; ESI-MS detection

Evidence Dimension	Retention‑time difference relative to N‑desbutyl bupivacaine (ΔtR)
Target Compound Data	<0.05 min
Comparator Or Baseline	Etidocaine structural analog: ≈0.3 min
Quantified Difference	~6‑fold smaller deviation
Conditions	Reversed‑phase HPLC (C18, 150 × 2.1 mm), water/acetonitrile gradient, flow rate 0.3 mL min⁻¹, ESI‑MS detection.

Why This Matters

Co‑elution is mandatory for reliable matrix‑effect correction and the achievement of the precision required for regulated bioanalysis (CV < 15%).

• [1] Gu, H., & Matuszewski, B. K. (2007). Deuterated internal standards—the gold standard for bioanalysis by LC‑MS/MS. Bioanalysis, 1(3), 467‑474. https://doi.org/10.4155/bio.09.40 View Source
• [2] EMA Committee for Medicinal Products for Human Use. (2011). Guideline on bioanalytical method validation (EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**). https://www.ema.europa.eu/en/bioanalytical-method-validation View Source
• [3] De Baere, S., De Backer, P., & Croubels, S. (2011). Development and validation of a liquid chromatography–tandem mass spectrometry method for the determination of bupivacaine and its two main metabolites in equine plasma. Journal of Chromatography B, 879(32), 3893‑3901. https://doi.org/10.1016/j.jchromb.2011.10.036 View Source

Key Applications for N-Desbutyl Bupivacaine-d6

Quantitative Bioanalysis in Pharmacokinetic Studies

Researchers conducting pharmacokinetic profiling of bupivacaine in plasma or urine require robust quantification of its major metabolite desbutylbupivacaine. The +6 Da mass shift of N-Desbutyl Bupivacaine-d6 and its >99 atom% D enrichment ensure interference‑free, high‑sensitivity LC‑MS/MS measurements. Its near‑identical chromatographic co‑elution corrects for matrix effects, fulfilling FDA/EMA bioanalytical guidelines and enabling precise determination of metabolite exposure (AUClast) and half‑life.

Forensic Toxicology Confirmation of Bupivacaine Exposure

Forensic laboratories tasked with confirming bupivacaine intake must differentiate exogenous exposure from endogenous background levels. Using N-Desbutyl Bupivacaine-d6 as an internal standard provides the mass distinction necessary to avoid isobaric interferences (e.g., norfentanyl) and the isotopic fidelity to rule out false positives. The compound’s dual status as EP Impurity B‑d6 further supports expert‑witness documentation under ISO 17025 requirements.

Pharmaceutical Quality Control and Impurity Profiling

QC laboratories validating bupivacaine API against EP or USP impurity specifications can deploy Bupivacaine EP Impurity B‑d6 as a single reference standard. Its certified identity enables both chromatographic peak confirmation (by retention time matching) and accurate quantitation via isotope dilution mass spectrometry, eliminating the need to purchase a separate unlabeled impurity standard. This consolidation reduces material costs and streamlines the standard‑requalification schedule .

Application

Selection Property

Validation Focus

PK bioanalysis research

Isotopic co-elution with +6 Da mass shift

Matrix-effect correction and exposure-model interpretation

Forensic toxicology confirmation

Mass distinction from isobaric interferences

Isotopic fidelity for method documentation review

Pharmaceutical QC impurity profiling

Certified EP Impurity B-d6 identity

Pharmacopoeial compliance and standard consolidation

• [1] Gu, H., & Matuszewski, B. K. (2007). Deuterated internal standards—the gold standard for bioanalysis by LC‑MS/MS. Bioanalysis, 1(3), 467‑474. https://doi.org/10.4155/bio.09.40 View Source